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Compound of Interest

Compound Name: 3,4,5-Trimethylphenol

Cat. No.: B1220615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information for

3,4,5-Trimethylphenol. A comprehensive toxicological profile for this specific isomer is not

available in the public domain. Significant data gaps exist, particularly for chronic, reproductive,

and developmental toxicity, as well as for a detailed understanding of its mechanism of action.

The information provided herein is based on general classifications for hazardous substances

and data on related phenolic compounds, and should be interpreted with caution. Further

experimental studies are required to establish a complete and accurate toxicological profile.

Executive Summary
3,4,5-Trimethylphenol is a phenolic compound with limited available toxicological data. It is

classified as a substance that causes severe skin burns and eye damage.[1][2] Due to the lack

of specific studies on 3,4,5-Trimethylphenol, this guide also refers to the general toxicological

properties of phenolic compounds to infer potential hazards. This document aims to provide a

structured overview of the known information and highlight the existing data gaps to guide

future research and ensure safe handling practices.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling and in predicting its environmental fate and toxicological behavior.
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Property Value Reference

CAS Number 527-54-8

Molecular Formula C9H12O [2]

Molecular Weight 136.19 g/mol [3]

Appearance Solid [4]

Melting Point 108-110 °C

Boiling Point 248-249 °C

Water Solubility Insoluble in water [1]

logP (o/w) 2.911 (estimated)

Toxicological Data
A significant lack of quantitative toxicological data for 3,4,5-Trimethylphenol necessitates a

qualitative summary based on available safety data sheets and classifications.

Acute Toxicity
No specific LD50 (median lethal dose) or LC50 (median lethal concentration) values for 3,4,5-
Trimethylphenol are available. However, it is classified as causing severe skin burns and eye

damage, indicating significant acute local toxicity upon contact.[1][2] Ingestion is expected to

cause severe swelling and damage to the gastrointestinal tract.[1]

Sub-chronic and Chronic Toxicity
There are no available studies on the sub-chronic or chronic toxicity of 3,4,5-Trimethylphenol.

Carcinogenicity, Mutagenicity, and Genotoxicity
Carcinogenicity: There is no information available regarding the carcinogenic potential of

3,4,5-Trimethylphenol.[1]

Mutagenicity and Genotoxicity: No mutagenic effects have been reported.[1] However, for

the broader class of phenols, mixed results have been observed in genotoxicity studies.[5][6]
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Reproductive and Developmental Toxicity
There is no information available on the reproductive or developmental effects of 3,4,5-
Trimethylphenol.[1] Studies on phenol, the parent compound, have suggested potential for

developmental toxicity at high doses in animal models.[7]

Mechanism of Action (Postulated)
The precise mechanism of action for 3,4,5-Trimethylphenol has not been investigated.

However, based on the known mechanisms of other phenolic compounds, it is plausible that its

toxicity could be mediated through oxidative stress. Phenolic compounds can generate reactive

oxygen species (ROS), which can lead to cellular damage and activate stress-related signaling

pathways, such as the Mitogen-Activated Protein Kinase (MAPK) pathway.[8]
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Caption: Postulated signaling pathway for phenolic compounds.

Experimental Protocols
Due to the absence of specific toxicological studies on 3,4,5-Trimethylphenol, detailed

experimental protocols cannot be cited. However, standardized OECD (Organisation for

Economic Co-operation and Development) guidelines are typically followed for toxicological

assessments. A generalized workflow for a comprehensive toxicity assessment is presented

below.
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Caption: A generalized workflow for comprehensive toxicity assessment.

Conclusion and Recommendations
The toxicological profile of 3,4,5-Trimethylphenol is largely incomplete. Based on the available

information, it should be handled as a corrosive material that can cause severe skin and eye

damage. Professionals in research and drug development should exercise extreme caution

and use appropriate personal protective equipment.

To address the significant data gaps, the following studies are recommended:
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Acute toxicity studies (oral, dermal, inhalation) to determine LD50 and LC50 values.

In vitro genotoxicity assays (e.g., Ames test, micronucleus test).

Repeated dose toxicity studies (28-day and 90-day) to identify target organs and establish

No-Observed-Adverse-Effect Levels (NOAELs).

Reproductive and developmental toxicity screening studies.

Mechanistic studies to elucidate the specific pathways involved in its toxicity.

A comprehensive understanding of the toxicological profile of 3,4,5-Trimethylphenol is crucial

for its safe use and for the accurate assessment of its potential risks to human health and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1220615#toxicological-profile-of-3-4-5-
trimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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